Cas no 303150-34-7 (3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine)

• Product Name: 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine
• CAS No: 303150-34-7
• MF: C₉H₈Cl₂N₄S
• MW: 275.15761756897
• MDL: MFCD00141525
• CID: 3067617
• PubChem ID: 737273
• Update Time: 2025-07-02

3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine Chemical and Physical Properties

Names and Identifiers

• 3-((2,4-Dichlorobenzyl)thio)-1H-1,2,4-triazol-5-amine
• 3-{[(2,4-dichlorophenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
• 3-[(2,4-dichlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
• STK387218
• 3-[(2,4-dichlorophenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
• Z18356898
• AB00092363-01
• 3iu9
• 3-[(2,4-dichlorobenzyl)thio]-1H-1,2,4-triazol-5-amine
• 11G-011
• Cambridge id 7114304
• AKOS000636987
• MLS000061691
• 5-((2,4-Dichlorobenzyl)thio)-1H-1,2,4-triazol-3-amine
• AKOS002285370
• SCHEMBL14027208
• HMS2296C16
• 5-[(2,4-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-amine
• SMR000070026
• MFCD00141525
• Cambridge id 5663503
• DTXSID30353218
• Q27465620
• 303150-34-7
• CHEMBL569750
• CS-0333245
• T07
• 5-{[(2,4-DICHLOROPHENYL)METHYL]SULFANYL}-1H-1,2,4-TRIAZOL-3-AMINE
• 3-[(2,4-Dichlorobenzyl)sulfanyl]-1H-1,2,4- triazol-5-amine
• 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine

• MDL： MFCD00141525
• Inchi： 1S/C9H8Cl2N4S/c10-6-2-1-5(7(11)3-6)4-16-9-13-8(12)14-15-9/h1-3H,4H2,(H3,12,13,14,15)
• InChI Key： ZOVIHJUPKVOGKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1=NNC(N)=N1)Cl

Computed Properties

• Exact Mass: 273.9846728g/mol
• Monoisotopic Mass: 273.9846728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 156-158°C
• Boiling Point: 511.4±60.0 °C at 760 mmHg
• Flash Point: 263.1±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine

Recent Advances in the Study of 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine (CAS: 303150-34-7)

In recent years, the compound 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine (CAS: 303150-34-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and sulfanyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis optimization, pharmacological properties, and mechanisms of action, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine. Recent publications have highlighted novel methodologies that improve yield and purity while reducing production costs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach that significantly enhances efficiency. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its high affinity for cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Additionally, preliminary in vitro studies have indicated its efficacy in modulating oxidative stress, which could be beneficial for neurodegenerative diseases.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Computational docking simulations and X-ray crystallography have provided insights into its binding modes with target proteins. These findings, published in recent issues of ACS Chemical Biology, underscore the compound's potential as a scaffold for designing more potent and selective inhibitors. Researchers are now exploring its derivatives to enhance bioavailability and reduce off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine. Issues such as metabolic stability and toxicity profiles need to be addressed in future studies. Ongoing research is focusing on pharmacokinetic and pharmacodynamic evaluations to ensure its safety and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progress toward clinical trials.

In conclusion, 3-(2,4-Dichlorobenzyl)Sulfanyl-1h-1,2,4-Triazol-5-Amine (CAS: 303150-34-7) represents a promising candidate for therapeutic development. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. As studies continue to unravel its full potential, this compound may soon emerge as a key player in the treatment of inflammatory and oxidative stress-related disorders.